4-Hydrazinothieno[2,3-d]pyrimidine
Overview
Description
Synthesis Analysis
The synthesis of 4-hydrazinopyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines involves reacting 2-methylthio-thieno[2.3-d]pyrimidin-4(3H)-ones with heterocyclic secondary amines, ethanolamine, and hydrazine to give derivatives with a basic substituent in position 2. These reactions can lead to the formation of various substituted phthalazinyl- and pyrazolyl-pyridothienopyrimidine derivatives through reactivity towards a variety of carbon electrophiles and active methylene reagents (Gaber et al., 2005).
Molecular Structure Analysis
Molecular structure analysis and characterization techniques, including IR, NMR, 2D NMR, and mass spectral data, play a crucial role in elucidating the structures of synthesized 4-hydrazinothieno[2,3-d]pyrimidine derivatives. These analyses confirm the molecular structures and the presence of the hydrazino group attached to the thienopyrimidine core (Al-Taisan et al., 2010).
Chemical Reactions and Properties
4-Hydrazinothieno[2,3-d]pyrimidine undergoes various chemical reactions, leading to the formation of a wide range of heterocyclic compounds. These reactions include cyclization with formic acid to yield thieno[2.3-d]-1,2,4-triazolo[4.3-a]pyrimidine derivatives and reactions with hydrazonoyl halides to synthesize triazolino[4,3-a]pyrimidines, pyrazolo[3,4-d]pyridazines, and isoxazolo[3,4-d]pyridazines (Sauter & Deinhammer, 1974); (Abdelhamid & Al-Atoom, 2006).
Physical Properties Analysis
Physical properties such as crystal structure and molecular packing of 4-hydrazinothieno[2,3-d]pyrimidine derivatives can be determined through X-ray crystallography. These studies reveal the intermolecular interactions within the crystal lattice, providing insights into the compound's stability and reactivity (Altowyan et al., 2023).
Chemical Properties Analysis
The chemical properties of 4-hydrazinothieno[2,3-d]pyrimidine and its derivatives include reactivity towards electrophilic and nucleophilic agents, which is critical for the synthesis of various biologically active compounds. Electrophilic substitution reactions at the lactam nitrogen and cyclization reactions are among the key transformations utilized in the synthesis of novel derivatives with potential biological activities (Robba, Touzot, & El-Kashef, 1980).
Scientific Research Applications
1. Anti-Inflammatory Applications
- Application Summary: Pyrimidines, including 4-Hydrazinothieno[2,3-d]pyrimidine, have been found to have anti-inflammatory effects. These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
- Methods of Application: The synthesis of pyrimidines is described in various research studies. One such method involves 4-HO-TEMPO-facilitated annulation of commercial-grade amidines with saturated ketones under Cu-catalysis .
- Results/Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
2. Broad Therapeutic Applications
- Application Summary: Due to its synthetic accessibility and structural diversity, the pyrimidine scaffold has found widespread therapeutic applications, including antimicrobial, antimalarial, antiviral, anticancer, antileishmanial, anti-inflammatory, analgesic, anticonvulsant, antihypertensive, and antioxidant applications .
- Results/Outcomes: Pyrimidines have shown broad biological activity, making them of tremendous interest among organic and medicinal chemists .
3. Anti-Inflammatory Activities
- Application Summary: Pyrimidines, including 4-Hydrazinothieno[2,3-d]pyrimidine, are known to have anti-inflammatory effects. These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
- Methods of Application: Numerous methods for the synthesis of pyrimidines are described. One such method involves 4-HO-TEMPO-facilitated annulation of commercial-grade amidines with saturated ketones under Cu-catalysis .
- Results/Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
3. Anti-Inflammatory Activities
- Application Summary: Pyrimidines, including 4-Hydrazinothieno[2,3-d]pyrimidine, are known to have anti-inflammatory effects. These effects are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E 2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .
- Methods of Application: Numerous methods for the synthesis of pyrimidines are described. One such method involves 4-HO-TEMPO-facilitated annulation of commercial-grade amidines with saturated ketones under Cu-catalysis .
- Results/Outcomes: Literature studies reveal that a large number of pyrimidines exhibit potent anti-inflammatory effects .
Safety And Hazards
properties
IUPAC Name |
thieno[2,3-d]pyrimidin-4-ylhydrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N4S/c7-10-5-4-1-2-11-6(4)9-3-8-5/h1-3H,7H2,(H,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKZQIIZQFUXJNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=NC=NC(=C21)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10353074 | |
Record name | 4-hydrazinothieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydrazinothieno[2,3-d]pyrimidine | |
CAS RN |
14080-58-1 | |
Record name | 4-hydrazinothieno[2,3-d]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10353074 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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